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Compound of Interest

Compound Name: Trimethylammonium nitrate

Cat. No.: B13748938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The trimethylammonium cation, a fundamental quaternary ammonium moiety, sees widespread

application in various scientific and industrial domains. Its utility is profoundly influenced by the

associated counter-ion, which dictates the salt's physicochemical properties, reactivity, and

biological activity. This guide provides an objective comparison of trimethylammonium salts

with different counter-ions, supported by experimental data, to facilitate informed selection for

specific research and development needs.

Physicochemical Properties: A Comparative
Overview
The choice of counter-ion significantly alters the physical characteristics of trimethylammonium

salts. These properties, including molecular weight, melting point, and solubility, are critical

determinants of a compound's suitability for a given application.
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Property
Chloride
(Cl⁻)

Bromide
(Br⁻)

Iodide (I⁻)
Acetate
(CH₃COO
⁻)

Nitrate
(NO₃⁻)

Sulfate
(SO₄²⁻)

Molecular

Weight (

g/mol )

95.57[1]
140.02[2]

[3]

187.02[4]

[5]
119.16[6] 122.12[7] 216.30[8]
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c
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solid[10]

White solid

White to
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crystalline

solid

White

crystalline

powder

Solid

Melting

Point (°C)
273-278[1] Varies

186-190

(decomp.)

[4]

- >300 -

Solubility in

Water

Very

soluble

(>650 g/L)

Soluble[10] Soluble
Highly

soluble
Soluble Soluble

Solubility in

Polar

Organic

Solvents

(e.g.,

Ethanol)

Easily

soluble
Soluble[10] Soluble Soluble Soluble -

Solubility in

Non-Polar

Solvents

(e.g.,

Ether)

Insoluble - Insoluble - - -

Hygroscopi

city

Hygroscopi

c[9]

Hygroscopi

c[10]

Hygroscopi

c

Hygroscopi

c
- -

Note: A hyphen (-) indicates that specific data for the trimethylammonium salt was not readily

available in the searched literature.
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Impact on Performance and Applications
The counter-ion's identity is a key factor in the performance of trimethylammonium salts across

various applications.

Phase-Transfer Catalysis
Quaternary ammonium salts are extensively used as phase-transfer catalysts (PTCs),

facilitating reactions between reactants in immiscible phases.[11][12] The efficacy of a PTC is

influenced by the lipophilicity of the cation and the nature of the anion. While smaller

quaternary ammonium salts like trimethylammonium are highly soluble in the aqueous phase,

which can limit their efficiency in transferring anions to the organic phase compared to larger

analogues, the choice of counter-ion still plays a role.[13] For instance, trimethylammonium

chloride has been employed as a PTC in organic synthesis.[9][14] The catalytic activity is

generally stronger than that of triphenylphosphine and triethylamine.[13][14]

Surfactant and Micellar Properties
With the addition of a longer alkyl chain, trimethylammonium salts exhibit surfactant properties,

forming micelles in solution above a certain concentration known as the critical micelle

concentration (CMC).[15] The counter-ion can influence the CMC and the aggregation behavior

of these surfactants.[15]

Biological Activity
Quaternary ammonium compounds can exhibit antimicrobial properties.[9] The nature of the

counter-ion can modulate this biological activity. While specific comparative studies on different

counter-ions for the trimethylammonium cation are not abundant, research on other quaternary

ammonium salts indicates that the counter-ion can influence the compound's efficacy against

various pathogens.

Experimental Protocols
To enable researchers to conduct their own comparative studies, detailed methodologies for

key experiments are provided below.
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Determination of Critical Micelle Concentration (CMC) by
Conductivity Measurement
Objective: To determine the concentration at which surfactant molecules begin to form micelles

in a solution by measuring the change in electrical conductivity.

Materials:

Trimethylammonium salt with a long alkyl chain (surfactant)

Deionized water

Conductivity meter and probe

Beaker

Magnetic stirrer and stir bar

Procedure:

Prepare a stock solution of the trimethylammonium surfactant in deionized water.

Place a known volume of deionized water in a beaker with a magnetic stir bar and immerse

the conductivity probe.

Begin stirring at a constant rate.

Record the initial conductivity of the water.

Add small, precise aliquots of the surfactant stock solution to the beaker.

Record the conductivity after each addition, allowing the reading to stabilize.

Continue adding the surfactant until the concentration is well above the expected CMC.

Plot the conductivity as a function of the surfactant concentration.
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The plot will show two linear regions with different slopes. The point of intersection of these

two lines corresponds to the CMC.

Evaluation of Phase-Transfer Catalyst Efficiency
Objective: To compare the effectiveness of different trimethylammonium salts as phase-transfer

catalysts in a nucleophilic substitution reaction.

Materials:

Organic substrate (e.g., 1-bromooctane)

Nucleophile (e.g., sodium cyanide)

Organic solvent (e.g., toluene)

Deionized water

Trimethylammonium salt (catalyst)

Internal standard for GC analysis (e.g., decane)

Gas chromatograph (GC)

Procedure:

Set up a reaction vessel with a mixture of the organic substrate and the organic solvent.

Add the internal standard.

In a separate vessel, prepare an aqueous solution of the nucleophile.

Add the aqueous solution to the organic mixture.

Add a catalytic amount (e.g., 1-5 mol%) of the trimethylammonium salt to the biphasic

mixture.

Stir the mixture vigorously at a constant temperature.
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Take samples from the organic phase at regular intervals.

Analyze the samples by GC to determine the conversion of the substrate to the product.

Plot the conversion as a function of time for each catalyst.

The catalyst that results in the fastest reaction rate is the most efficient.

Determination of Minimum Inhibitory Concentration
(MIC)
Objective: To determine the lowest concentration of a trimethylammonium salt that inhibits the

visible growth of a microorganism.

Materials:

Trimethylammonium salt

Bacterial strain (e.g., E. coli, S. aureus)

Mueller-Hinton broth (MHB) or agar (MHA)

Sterile 96-well microtiter plates (for broth microdilution) or petri dishes (for agar dilution)

Bacterial inoculum standardized to a specific concentration (e.g., 5x10^5 CFU/mL)

Incubator

Procedure (Broth Microdilution Method):

Perform serial two-fold dilutions of the trimethylammonium salt in MHB in the wells of a 96-

well plate.[16]

Inoculate each well with the standardized bacterial suspension.[16]

Include a positive control (broth with bacteria, no compound) and a negative control (broth

only).
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Incubate the plate at 37°C for 18-24 hours.[16]

After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of

the compound in which no visible growth is observed.[16]

Visualizing the Evaluation Process
The following workflow diagram illustrates the logical steps involved in evaluating the effect of

different counter-ions on the properties of the trimethylammonium cation.
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Workflow for Evaluating the Effect of Counter-Ions on Trimethylammonium Cation
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for Specific Application

Click to download full resolution via product page

Caption: Evaluation workflow for trimethylammonium counter-ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b13748938?utm_src=pdf-body-img
https://www.benchchem.com/product/b13748938?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13748938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Trimethylammonium chloride for synthesis 593-81-7 [sigmaaldrich.com]

2. Trimethylammonium bromide | C3H10BrN | CID 71370 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Trimethyl ammonium bromide | C3H10BrN | CID 14544808 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chembk.com [chembk.com]

5. Trimethylammonium iodide | C3H10IN | CID 3082160 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Trimethylammonium acetate | C5H13NO2 | CID 53470630 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Trimethylammonium nitrate | C3H10N2O3 | CID 32853 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Trimethylammonium sulfate | C6H20N2O4S | CID 87073557 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. CAS 593-81-7: Trimethylammonium chloride | CymitQuimica [cymitquimica.com]

10. CAS 2840-24-6: trimethylammonium bromide | CymitQuimica [cymitquimica.com]

11. scribd.com [scribd.com]

12. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]

13. benchchem.com [benchchem.com]

14. Tetramethylammonium chloride CAS#: 75-57-0 [m.chemicalbook.com]

15. Trimethylammonium bromide | 2840-24-6 | Benchchem [benchchem.com]

16. microbe-investigations.com [microbe-investigations.com]

To cite this document: BenchChem. [A Comparative Guide to the Influence of Counter-Ions
on the Trimethylammonium Cation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13748938#evaluating-the-effect-of-different-counter-
ions-for-the-trimethylammonium-cation]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/mm/821178
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/trimethylazanium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/trimethylazanium-bromide
https://www.chembk.com/en/chem/trimethylammonium%20iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylammonium-sulfate
https://cymitquimica.com/cas/593-81-7/
https://cymitquimica.com/cas/2840-24-6/
https://www.scribd.com/presentation/523156569/phase-transfer-catalyst
https://en.wikipedia.org/wiki/Phase-transfer_catalyst
https://www.benchchem.com/pdf/Literature_review_comparing_the_catalytic_activity_of_various_tetramethylammonium_salts.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB9118809_EN.htm
https://www.benchchem.com/product/b3050748
https://microbe-investigations.com/minimum-inhibitory-concentration-test-mic/
https://www.benchchem.com/product/b13748938#evaluating-the-effect-of-different-counter-ions-for-the-trimethylammonium-cation
https://www.benchchem.com/product/b13748938#evaluating-the-effect-of-different-counter-ions-for-the-trimethylammonium-cation
https://www.benchchem.com/product/b13748938#evaluating-the-effect-of-different-counter-ions-for-the-trimethylammonium-cation
https://www.benchchem.com/product/b13748938#evaluating-the-effect-of-different-counter-ions-for-the-trimethylammonium-cation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13748938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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